Cas no 709-09-1 (4-Nitro-veratrole)
4-Nitro-veratrole structure
4-Nitro-veratrole Properties
Names and Identifiers
-
- 3,4-Dimethoxynitrobenzene
- 4-Nitroveratrole
- 1,2-dimethoxy-4-nitro-benzen
- 4-NITRO-1,2-DIMETHOXYBENZENE
- Benzene, 1,2-dimethoxy-4-nitro-
- 4-Nitro-veratrole
- 1,2-Dimethoxy-4-nitrobenzene
- YFWBUVZWCBFSQN-UHFFFAOYSA-N
- 1,2-Dimethoxy-4-nitrobenzene (4-Nitroveratrole)
- Benzene,2-dimethoxy-4-nitro-
- 1,2-dimethoxy-4-nitrobenzol
- 3,4-dimethoxylnitrobenzene
- 4-nitroveratrol
- 3,4-Dimethoxy-1-nitrobenzene
- PubChem19761
- 3,4-dimethoxy nitrobenzene
- NSC-27974
- Q63396182
- AMY2531
- D71262
- DTXSID9061043
- NSC-93382
- D1488
- NS00037128
- ghl.PD_Mitscher_leg0.858
- EN300-18217
- NSC 10116
- FT-0619307
- EINECS 211-906-2
- SCHEMBL527567
- NSC10116
- MFCD00007238
- CS-0127987
- NSC93382
- 4-Nitrcveratrole
- NSC-10116
- W-104540
- AKOS000120729
- AS-58398
- NSC 27974
- NSC27974
- NSC 93382
- A9319
- 2-Methoxy-5-nitrophenol, methyl ether
- AI3-20861
- 709-09-1
- Bosutinib Impurity 13
- DB-055462
- DTXCID7046835
- 3,4Dimethoxy1nitrobenzene
- Benzene, 1,2dimethoxy4nitro
- 3,4Dimethoxynitrobenzene
- STL388031
- 4Nitroveratrole
- +Expand
-
- MFCD00007238
- YFWBUVZWCBFSQN-UHFFFAOYSA-N
- 1S/C8H9NO4/c1-12-7-4-3-6(9(10)11)5-8(7)13-2/h3-5H,1-2H3
- O(C([H])([H])[H])C1C([H])=C(C([H])=C([H])C=1OC([H])([H])[H])[N+](=O)[O-]
- 1878614
Computed Properties
- 183.053158g/mol
- 0
- 2.1
- 0
- 4
- 2
- 183.053158g/mol
- 183.053158g/mol
- 64.3Ų
- 13
- 180
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- 0
Experimental Properties
- 2.13520
- 64.28000
- 1.5310 (estimate)
- 230°C/20mmHg(lit.)
- 96.0 to 98.0 deg-C
- 221-223°C/10mm
- Yellow crystals.
- Insoluble in water.
- 1.1888
4-Nitro-veratrole Security Information
- 3
- S24/25
- S36
- R22
- Xn Xi
- 22-36/37/38
- Yes
4-Nitro-veratrole Customs Data
- 2909309090
-
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
4-Nitro-veratrole Price
4-Nitro-veratrole Suppliers
Quzhou HuntBio Co.,LTD.
Audited Supplier
(CAS:709-09-1)
ZHANG JING LI
13372408495
sales@huntchem.com
Hubei Baidu Chemistry Co.,Ltd.
Audited Supplier
(CAS:709-09-1)
PENG XING
18871490324
1400878899@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:709-09-1)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:709-09-1)
TANG SI LEI
15026964105
2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier
(CAS:709-09-1)
XU NV SHI
15221998634
1986399151@qq.com
4-Nitro-veratrole Related Literature
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1. Nitration of dimethoxybenzenes, mesitylene and toluene with nitric acid and mixed acid studied by 15N-CIDNPManfred Lehnig J. Chem. Soc. Perkin Trans. 2 1996 1943
-
2. IX.—The nitration of 2-acetylamino-3 : 4-dimethoxy-benzoic acid and 3-acetylaminoveratroleCharles Stanley Gibson,John Lionel Simonsen,Madyar Gopala Rau J. Chem. Soc. Trans. 1917 111 69
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3. Chapter 6. Photochemistry
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4. LXVIII.—The bromination of some derivatives of veratroleJohn Lionel Simonsen,Madyar Gopala Rau J. Chem. Soc. Trans. 1918 113 782
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5. XCVII.—Arsinic acids derived from guaiacol and veratrole. Constitution of the polyarsenidesRobert George Fargher J. Chem. Soc. Trans. 1920 117 865
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6. 921. The oxidation of phenolic ethers with peroxyacetic acidH. Davidge,Alwyn G. Davies,J. Kenyon,R. F. Mason J. Chem. Soc. 1958 4569
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7. NotesYusuf Ahmad,M. S. Habib,M. Iqbal,M. Ikram Qureshi,J. Cymerman Craig,J. L. Garnett,Diana M. Temple,A. Fischer,D. A. R. Happer,J. Vaughan,Adrien Albert,Robert E. Willette,J. J. Daly,R. E. Banks,R. N. Haszeldine,H. Sutcliffe,R. J. S. Beer,R. A. Slater,W. P. Griffith,M. H. Benn,Ellis K. Fields,J. H. Beard,P. H. Plesch,W. Carruthers,A. G. Douglas,A. R. Battersby,R. J. Francis,A. W. Johnson,Diane Oldfield,R. Rodrigo,N. Shaw,D. R. Clifford,D. Woodcock,R. L. Edwards,N. Kale,A. J. Birch,D. A. White,A. J. Edwards,M. A. Mouty,R. D. Peacock,A. J. Suddens J. Chem. Soc. 1964 4053
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8. Synthesis of neobanone, a 12a-methoxy-rotenoidMaria E. Oberholzer,Gerhardus J. H. Rall,David G. Roux J. Chem. Soc. Perkin Trans. 1 1977 423
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Richard D. Snook,Roger D. Lowe Analyst 1995 120 2051
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E. Norambuena,C. Olea-Azar,A. M. Rufs,M. V. Encinas Phys. Chem. Chem. Phys. 2004 6 1230
709-09-1 (4-Nitro-veratrole) Related Products
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Recommended suppliers
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atkchemica
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